Cas no 6246-06-6 (Oxetane-3-methanol)

• Product Name: Oxetane-3-methanol
• CAS No: 6246-06-6
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD17015894
• CID: 390633
• PubChem ID: 329765006
• Update Time: 2025-05-20

Oxetane-3-methanol Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-ylmethanol
• 3-Oxetanemethanol
• 6246--06-6 3-oxetanemethanol
• 6246-6-6 oxetan-3-ylmethanol
• AGN-PC-00ASGZ
• CTK1I9218
• HT865
• MolPort-019-867-179
• SureCN469875
• 3-(Hydroxymethyl)oxetane
• 3-Oxetanylmethanol
• (oxetan-3-yl)methanol
• oxetan-3-yl methanol
• oxetan-3-yl-methanol
• 3-hydroxymethyloxetane
• AMOT00002
• SWYHWLFHDVMLHO-UHFFFAOYSA-N
• HT1085
• STL555818
• BBL102019
• RP08267
• PB28641
• CM14247
• AM806983
• GS-3953
• SY009472
• Oxetane-3-methanol, 97%
• CS-W004925
• O0558
• A846373
• FT-0686135
• 6246-06-6
• AKOS015906983
• MFCD17015894
• DTXSID60467938
• Oxetane-3-methanol
• EN300-83015
• HY-W004925
• J-512991
• DB-003428

• MDL： MFCD17015894
• Inchi： 1S/C4H8O2/c5-1-4-2-6-3-4/h4-5H,1-3H2
• InChI Key： SWYHWLFHDVMLHO-UHFFFAOYSA-N
• SMILES： O1CC(CO)C1

Computed Properties

• Exact Mass: 88.05244
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: -0.6

Experimental Properties

• Density: 1.092 g/mL at 25 °C
• Boiling Point: 205 ºC
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.450
• PSA: 29.46
• LogP: -0.37490
• Sensitiveness: Moisture Sensitive

Oxetane-3-methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Oxetane-3-methanol

Recent Advances in Oxetane-3-methanol (CAS: 6246-06-6) Research and Applications

Oxetane-3-methanol (CAS: 6246-06-6) is a versatile chemical compound with significant potential in the fields of medicinal chemistry, drug delivery, and materials science. Recent studies have highlighted its utility as a building block for the synthesis of novel pharmaceuticals and biomaterials. This research briefing provides an overview of the latest advancements related to Oxetane-3-methanol, focusing on its chemical properties, synthetic applications, and therapeutic potential.

One of the key areas of interest is the incorporation of Oxetane-3-methanol into drug molecules to improve their pharmacokinetic properties. Researchers have demonstrated that the oxetane ring can enhance metabolic stability and solubility, making it an attractive moiety for drug design. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of Oxetane-3-methanol in the development of protease inhibitors, showing improved bioavailability and reduced off-target effects compared to traditional analogs.

In addition to its pharmaceutical applications, Oxetane-3-methanol has been explored as a monomer for biodegradable polymers. A team at MIT recently reported the synthesis of polyoxetanes using Oxetane-3-methanol as a precursor, resulting in materials with tunable mechanical properties and degradation rates. These polymers show promise for use in controlled drug delivery systems and tissue engineering scaffolds, as described in a 2024 ACS Biomaterials Science & Engineering publication.

The compound's mechanism of action and safety profile have also been subjects of recent investigation. Toxicological studies conducted in 2023 confirmed that Oxetane-3-methanol exhibits low acute toxicity in rodent models, supporting its potential for clinical translation. However, researchers emphasize the need for further long-term safety evaluations, particularly regarding its metabolites and potential accumulation in biological systems.

Looking forward, the chemical versatility of Oxetane-3-methanol (6246-06-6) positions it as a valuable tool for addressing multiple challenges in drug development and biomaterial design. Ongoing research is exploring its application in next-generation antibody-drug conjugates and as a component of smart biomaterials responsive to physiological stimuli. The compound's unique combination of stability and reactivity continues to drive innovation across multiple disciplines within chemical biology and pharmaceutical sciences.